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Compound of Interest

Compound Name: Cyprosulfamide

Cat. No.: B165978

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyprosulfamide is a herbicide safener used in agriculture to protect crops from herbicide-
induced injury. As with any agrochemical, understanding its environmental fate and potential
Impact on non-target organisms is crucial for a comprehensive risk assessment. These
application notes provide a summary of available data and detailed protocols for key
experiments to evaluate the environmental impact of Cyprosulfamide.

Data Presentation

The following tables summarize the known physicochemical properties, ecotoxicity, and
environmental fate of Cyprosulfamide.

Table 1: Physicochemical Properties of Cyprosulfamide
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Property Value Reference
N-{[4-
cyclopropylamino)carbonyl]ph
Chemical Name l{eyclopropy ) Vi [1]

enyl]sulfonyl]-2-

methoxybenzamide

CAS Number 221667-31-8 [1]
Molecular Formula C1sH18N20sS [1]
Molecular Weight 374.41 g/mol [1]
Appearance White crystalline solid [2]
Water Solubility Low (<1 mg/L at 20°C)

Log Kow (Octanol-Water 0.55
Partition Coefficient) '

Soil Adsorption Coefficient

Estimated at 134 L/kg
(KOC)

Table 2: Ecotoxicity Data for Cyprosulfamide
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Organism . ]
Species Endpoint Value Reference
Group
Aquatic Daphnia magna 48-hour Acute
> 120 mg/L
Invertebrates (Water Flea) LCso
<120 mg/L
] (adverse effects
) 21-day Chronic
Daphnia magna on neonates and
NOEC _
(Water Flea) ] brood size
(Reproduction)
observed at 120
mg/L)
Aquatic Plants Raphidocelis
] 72-hour ECso > 100 mg/L
(Algae) subcapitata
> 100 mg/L (No
Oncorhynchus

96-hour Acute mortality

Fish mykiss (Rainbow ]
LCso observed at this
Trout) )
loading rate)
Terrestrial Eisenia fetida 14-day Acute Data not
Invertebrates (Earthworm) LCso available
Seedling
) ] ] Data not
Terrestrial Plants  Various species Emergence & _
available
Growth ERso
) Nitrogen &
Soil Data not
) ] N/A Carbon ]
Microorganisms ] available
Transformation
Table 3: Environmental Fate of Cyprosulfamide
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Parameter Observation Reference

Transforms into metabolites,
including cyprosulfamide
) desmethyl and N-cyclopropyl-
Degradation ) )
4-sulfamoylbenzamide, which
are considered "residues of

concern” by the EPA.

Low affinity for soil, making it
mobile and prone to transport
o _ into surface waters. Sorption is
Mobility in Soil ) )
influenced by soil pH,
decreasing with an increase in

pH.

Detected in surface waters in
agricultural regions, along with

Environmental Occurrence its primary degradates. Not
typically detected in

groundwater.

Experimental Protocols

The following are detailed protocols for key experiments to assess the environmental impact of
Cyprosulfamide, based on OECD guidelines.

Protocol 1: Acute Toxicity to Fish

Objective: To determine the 96-hour acute lethal concentration (LCso) of Cyprosulfamide for a
representative fish species, such as Rainbow Trout (Oncorhynchus mykiss). This protocol is
based on the OECD Guideline 203.

Materials:

o Test substance: Cyprosulfamide
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e Test organisms: Juvenile rainbow trout from a single stock, acclimated to laboratory
conditions.

» Test water: Reconstituted soft water.

e Glass aquaria.

o Aeration system.

o Water quality monitoring equipment (pH meter, dissolved oxygen meter, thermometer).
e Analytical instrumentation for quantifying Cyprosulfamide in water.

Procedure:

o Range-finding Test (Preliminary): A preliminary test is conducted to determine the range of
concentrations for the definitive test. A wide range of concentrations is tested for 96 hours.

o Definitive Test:

[¢]

A geometric series of at least five concentrations of Cyprosulfamide is prepared.

o A control group (no Cyprosulfamide) and a solvent control (if a solvent is used to dissolve
the test substance) are included.

o At least seven fish are randomly assigned to each test and control aquarium.

o The fish are exposed to the test concentrations for 96 hours under static or semi-static
conditions.

o Water quality parameters (pH, dissolved oxygen, temperature) are monitored daily.
o Observations for mortality and sublethal effects are made at 24, 48, 72, and 96 hours.

» Analytical Verification: The concentrations of Cyprosulfamide in the test water are
analytically confirmed at the beginning and end of the test.

Data Analysis:
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e The cumulative mortality data at 96 hours is used to calculate the LCso value with 95%
confidence limits using probit analysis or other appropriate statistical methods.

o The No Observed Effect Concentration (NOEC) and Lowest Observed Effect Concentration
(LOEC) are also determined.

Protocol 2: Acute Toxicity to Earthworms

Objective: To determine the 14-day acute lethal concentration (LCso) of Cyprosulfamide for
the earthworm Eisenia fetida. This protocol is based on the OECD Guideline 207.

Materials:

Test substance: Cyprosulfamide

Test organisms: Adult Eisenia fetida with a well-developed clitellum.

Artificial soil (as per OECD 207 specifications).

Glass test containers.

Controlled environment chamber (20 + 2°C, continuous light).
Procedure:

e Preparation of Test Substrate:

o The artificial soil is prepared and its pH is adjusted.

o Cyprosulfamide is thoroughly mixed into the soil to achieve a range of at least five test
concentrations.

o A control group with untreated soil is also prepared.
e Test Performance:
o A defined amount of the treated or control soil is placed in each test container.

o Ten adult earthworms are weighed and introduced into each container.
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o The containers are incubated in the controlled environment chamber for 14 days.

e Observations:
o Mortality is assessed at 7 and 14 days.

o At the end of the 14-day period, the surviving worms are counted, washed, and weighed to
determine any change in biomass.

Data Analysis:
e The mortality data is used to calculate the 14-day LCso with 95% confidence limits.

o The effect on body weight is also analyzed to determine the ECso for growth inhibition.

Protocol 3: Terrestrial Plant Test - Seedling Emergence
and Growth

Objective: To assess the effects of Cyprosulfamide on the emergence and early growth of
terrestrial plants. This protocol is based on the OECD Guideline 208.

Materials:

Test substance: Cyprosulfamide

Seeds of at least three different plant species (e.g., a monocot and two dicots).

Natural or artificial soil.

Pots or containers for planting.

Growth chamber or greenhouse with controlled temperature, light, and humidity.
Procedure:
e Soil Treatment:

o Cyprosulfamide is incorporated into the soil at a range of concentrations.
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o A control group with untreated soil is included.

e Sowing and Incubation:

o A specified number of seeds of each plant species are sown in the treated and control
soils.

o The pots are placed in the growth chamber and watered as needed.
e Observations:
o Seedling emergence is recorded daily.

o After a specified period (typically 14-21 days after 50% emergence in the control group),
the test is terminated.

o Endpoints measured include: seedling emergence rate, shoot height, and shoot dry
weight. Visual signs of phytotoxicity are also recorded.

Data Analysis:

e The data is used to determine the effective concentration that causes a 50% reduction in a
given endpoint (ERso).

e The NOEC and LOEC for each plant species are also determined.

Protocol 4: Soil Microorganism - Nitrogen and Carbon
Transformation Test

Objective: To assess the potential impact of Cyprosulfamide on key soil microbial functions,
specifically nitrogen and carbon transformation. This protocol is based on the OECD Guidelines
216 and 217.

Materials:
o Test substance: Cyprosulfamide

e Fresh, sieved soil with a known history.
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Lucerne meal or another suitable organic carbon source.

Ammonium sulfate or another suitable nitrogen source.

Incubation vessels.

Equipment for measuring nitrate, ammonium, and carbon dioxide evolution.
Procedure:
e Soil Treatment and Incubation:

o The soil is treated with Cyprosulfamide at one or more concentrations (typically at the
recommended application rate and a 10x rate).

o The treated soil is amended with the nitrogen and/or carbon source.

o The soil is incubated under controlled conditions (temperature and moisture) for at least
28 days.

o Sampling and Analysis:
o Soil samples are taken at regular intervals (e.g., day O, 7, 14, 28).

o Nitrogen Transformation: Samples are analyzed for nitrate and ammonium concentrations
to determine the rate of nitrification.

o Carbon Transformation: The evolution of carbon dioxide from the soil is measured as an
indicator of overall microbial respiration.

Data Analysis:

e The rates of nitrogen and carbon transformation in the treated soils are compared to the
control.

o Adifference of more than 25% from the control after 28 days is generally considered a
significant effect.
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Mandatory Visualization

Diagram 1: Environmental Fate and Transport of
Cyprosulfamide
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N-cyclopropyl-4-sulfamoylbenzamide)
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Caption: Environmental fate and transport pathways of Cyprosulfamide following its
application.

Diagram 2: Experimental Workflow for Environmental
Impact Assessment
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Caption: A typical experimental workflow for the environmental risk assessment of
Cyprosulfamide.

Diagram 3: Potential Sighaling and Detoxification
Pathways
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Caption: Generalized signaling and detoxification pathways potentially affected by
Cyprosulfamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cyprosulfamide | CL18H18N205S | CID 11707647 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. OECD 208: Terrestrial Plant Test - Situ Biosciences [situbiosciences.com]

 To cite this document: BenchChem. [Assessing the Environmental Impact of Cyprosulfamide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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